N-{[5-(4-fluorophenyl)-2-furyl]methyl}-2-(2-thienyl)acetamide

• IUPAC Name: N-[[5-(4-fluorophenyl)furan-2-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H14FNO2S/c18-13-5-3-12(4-6-13)16-8-7-14(21-16)11-19-17(20)10-15-2-1-9-22-15/h1-9H,10-11H2,(H,19,20)
• InChI Key: NHMJRXQYHCYPMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NCC2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO2S
• Molecular Weight: 315.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "N-{[5-(4-fluorophenyl)-2-furyl]methyl}-2-(2-thienyl)acetamide" typically involves multi-step organic reactions, starting from readily available substrates. While specific synthesis details for this compound are not directly available, analogs have been synthesized through reactions involving acylation, condensation, and nucleophilic substitution. For example, the synthesis of N-(2,6-dichloro-4-thrifloromethylphenyl) acetamide from 2,6-dichloro-4 –trifloromethylaniline with POCl3 in acetate highlights a related approach involving acylation and substitution reactions (Ping, 2007).

Molecular Structure Analysis

Molecular structure analysis of compounds like "N-{[5-(4-fluorophenyl)-2-furyl]methyl}-2-(2-thienyl)acetamide" often utilizes techniques such as NMR, IR, and X-ray crystallography. For instance, the structure of N-(2,6-dichloro-4-thrifloromethylphenyl) acetamide was determined using 1H NMR, 13C NMR, 19F NMR, IR, and X-ray diffraction analysis, providing insight into the molecular conformation and electronic structure of such compounds (Ping, 2007).

Chemical Reactions and Properties

The chemical reactivity of "N-{[5-(4-fluorophenyl)-2-furyl]methyl}-2-(2-thienyl)acetamide" and its analogs includes a range of substitution reactions, nucleophilic additions, and cyclization reactions, depending on the functional groups present. The synthesis of dihydrofurans containing trifluoromethyl ketone and heterocycles through radical cyclization of fluorinated 1,3-dicarbonyl compounds with 2-thienyl and 2-furyl substituted alkenes illustrates the type of chemical transformations applicable to similar structures (Yılmaz, 2011).

Physical Properties Analysis

The physical properties of such compounds are influenced by their molecular structure, including melting points, solubility, and crystal structure. Analysis of the crystal structure of 2-[4-Benzyl-5-(2-furyl)-4H-1,2,4-triazol-3-ylsulfanyl]acetamide, for example, reveals how molecular interactions, such as hydrogen bonding, influence the compound's physical state and stability (Zareef et al., 2008).

Chemical Properties Analysis

The chemical properties of "N-{[5-(4-fluorophenyl)-2-furyl]methyl}-2-(2-thienyl)acetamide" would include its acidity/basicity, reactivity towards electrophiles and nucleophiles, and stability under various conditions. These properties are often inferred from studies on similar molecules, where the presence of electron-withdrawing or donating groups, such as fluorine, significantly impacts the compound's reactivity and interaction with other molecules (Butin et al., 2008).